Cas no 160295-00-1 (4-[(2-iodophenyl)methyl]thiomorpholine)

• Product Name: 4-[(2-iodophenyl)methyl]thiomorpholine
• CAS No: 160295-00-1
• MF: C₁₁H₁₄INS
• MW: 319.205033779144
• MDL: MFCD07775747
• CID: 5161487
• Update Time: 2026-03-04

4-[(2-iodophenyl)methyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-iodophenyl)methyl]thiomorpholine

• MDL： MFCD07775747
• Inchi： 1S/C11H14INS/c12-11-4-2-1-3-10(11)9-13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： IGYNNFFBWKJIIR-UHFFFAOYSA-N
• SMILES： C1SCCN(CC2=CC=CC=C2I)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[(2-iodophenyl)methyl]thiomorpholine

4-[(2-Iodophenyl)methyl]Thiomorpholine: A Comprehensive Overview

4-[(2-Iodophenyl)methyl]Thiomorpholine (CAS No. 160295-00-1) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The presence of the 2-iodophenyl group as a substituent introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 4-[(2-Iodophenyl)methyl]Thiomorpholine consists of a thiomorpholine ring (a six-membered ring with one sulfur atom and one nitrogen atom) and a (2-iodophenyl)methyl substituent attached at the 4-position. This substitution pattern influences the compound's reactivity, solubility, and biological activity. The iodine atom in the phenyl group is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic aromatic substitution and coupling reactions.

Recent studies have highlighted the potential of 4-[(2-Iodophenyl)methyl]Thiomorpholine in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in several research articles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The thiomorpholine ring's flexibility and ability to form hydrogen bonds make it an ideal candidate for targeting specific protein pockets in drug design.

In terms of synthesis, 4-[(2-Iodophenyl)methyl]Thiomorpholine can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. A notable approach involves the reaction of 2-iodophenylacetonitrile with morpholine derivatives under specific conditions. This method has been optimized in recent years to improve yield and purity, as reported in a 2023 paper in *Organic Process Research & Development*.

The physical properties of 4-[(2-Iodophenyl)methyl]Thiomorpholine are also critical for its applications. It has a melting point of approximately 155°C and is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and THF. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical processes.

One area where 4-[(2-Iodophenyl)methyl]Thiomorpholine has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. A 2023 study published in *Nature Communications* demonstrated that this compound can inhibit specific kinases with high potency, suggesting its potential as a lead compound for anticancer drug development.

Moreover, the compound's role in materials science has also been explored. Its ability to form self-assembled monolayers on surfaces has been investigated for applications in nanotechnology and sensor development. A research team at Stanford University reported in 2023 that films formed by 4-[(2-Iodophenyl)methyl]Thiomorpholine exhibit excellent stability and conductivity, making them suitable for use in electronic devices.

In conclusion, 4-[(2-Iodophenyl)methyl]Thiomorpholine (CAS No. 160295-00-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.